Cas no 56-29-1 (Hexobarbital)

Hexobarbital structure

Product Name:Hexobarbital

CAS No:56-29-1

MF:C₁₂H₁₆N₂O₃

MW:236.267043113708

CID:369372

PubChem ID:3608

Update Time:2025-04-19

Hexobarbital Chemical and Physical Properties

Names and Identifiers

- Hexobarbital
- Hexobarbitone
- 5-(cyclohexen-1-yl)-1,5-dimethyl-1,3-diazinane-2,4,6-trione
- Hexobarbital solution
- HEXOBARBITALCIIIUB, USP STANDARD
- 5-cyclohexenyl-N-methyl-5-methyl-barbituric acid
- Barbidorm
- Citopan
- Cyclopan
- Enhexymal
- Evipal
- Evipan
- Methexenyl
- Methylhexabital
- rac-Hexobarbital
- Enhexymalum
- Esobarbitale [DCIT]
- Somnalert
- UNII-AL8Z8K3P6S
- HMS2272K03
- HEXOBARBITAL [JAN]
- 5-cyclohex-1-en-1-yl-1,5-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione
- NS00004868
- Methylhexabarbital
- CHEMBL7728
- Citodon
- Hexobarbitalum [INN-Latin]
- 56-29-1
- HEXOBARBITAL [INN]
- 5-(delta-1,2-Cyclohexenyl)-5-methyl-N-methyl-barbitursaeure [German]
- Narcosan
- CAS-56-29-1
- AI3-61892
- HEXOBARBITAL [VANDF]
- 5-(cyclohex-1-en-1-yl)-1,5-dimethyl-1,3-diazinane-2,4,6-trione
- HEXOBARBITAL [MART.]
- D01071
- 5-(1-Cyclohexen-1-yl)-1,5-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione
- Hexenal (barbiturate)
- 5-(1-CYCLOHEXEN-1-YL)-1,5-DIMETHYLBARBITURIC ACID
- Cyclonal
- Barbituric acid,5-dimethyl-
- AKOS000355976
- (+/-)-Hexobarbital
- 2,6(1H,3H,5H)-Pyrimidinetrione, 5-(1-cyclohexen-1-yl)-1,5-dimethyl-
- Hexabarbital
- DTXCID903122
- Hexobarbital, 1mg/ml in Methanol
- 1,5-Dimethyl-5-(1-cyclohexenyl)barbituric acid
- HEXOBARBITAL [MI]
- N-Methyl-5-cyclohexenyl-5-methylbarbituric acid
- NSC71929
- Noctivane
- Hexobarbitalum
- Hexobarbital ciii
- Esobarbitale [Italian]
- Hexobarbital (VAN)
- SMR000473348
- AL8Z8K3P6S
- NSC 71929
- DB01355
- WLN: T6VMVNV FHJ D1 F1 F- AL6UTJ
- Hexobarbital (JAN/INN)
- 5-(delta-1,2-cyclohexenyl)-5-methyl-N-methyl-barbitursaeure
- 5-(Cyclohexen-1-yl)-1,5-dimethylbarbitursaeure
- 5-cyclohexenyl-1,5-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione
- CHEBI:5706
- EINECS 200-264-9
- Sombulex
- Hexobarbital 1.0 mg/ml in Methanol
- SCHEMBL29821
- 5-(cyclohex-1-en-1-yl)-1,5-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione
- 5-(Cyclohexen-1-yl)-1,5-dimethylbarbituric acid
- Q421183
- NSC-71929
- NCGC00159430-03
- DTXSID9023122
- Hexanastab oral
- Tox21_111662
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(1-cyclohexen-1-yl)-1,5-dimethyl-
- AKOS016347605
- NCGC00159430-04
- Barbituric acid, 5-(1-cyclohexen-1-yl)-1,5-dimethyl-
- Hexobarbitonum
- AC-16076
- Tox21_111661_1
- 5-Cyclohex-1-enyl-1,5-dimethyl-pyrimidine-2,4,6-trione
- HEXOBARBITAL [WHO-DD]
- Hexobarbital [USP:INN:BAN:JAN]
- 5-cyclohex-1-en-1-yl-2-hydroxy-1,5-dimethylpyrimidine-4,6(1H,5H)-dione
- 5-(.delta.-1,2-cyclohexenyl)-5-methyl-N-methyl-barbitursaeure
- MLS001143909
- Sombucaps
- Esobarbitale
- Hexobarbital, United States Pharmacopeia (USP) Reference Standard
- Dorico
- Oprea1_350917
- Tox21_111661
- 5-(1-Cyclohexenyl-1)-1-methyl-5-methylbarbituric acid
- NCGC00159430-02
- HEXOBARBITAL [EP IMPURITY]
- Inchi： 1S/C12H16N2O3/c1-12(8-6-4-3-5-7-8)9(15)13-11(17)14(2)10(12)16/h6H,3-5,7H2,1-2H3,(H,13,15,17)
- InChI Key： UYXAWHWODHRRMR-UHFFFAOYSA-N
- SMILES： O=C1C(C(NC(N1C)=O)=O)(C)C1=CCCCC1

Computed Properties

Exact Mass: 236.11600
Monoisotopic Mass: 236.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing
Topological Polar Surface Area: 66.5Å²

Experimental Properties

Density: 1.1623 (rough estimate)
Melting Point: 145-147°
Boiling Point: 378.73°C (rough estimate)
Flash Point: 11 °C
Refractive Index: 1.5460 (estimate)
PSA: 66.48000
LogP: 1.46800

Hexobarbital Security Information

Hazardous Material transportation number：UN 3249
WGK Germany：3
Hazard Category Code： 22-39/23/24/25-23/24/25-11
Safety Instruction： 36/37/39-45-36/37-16-7
RTECS：CQ2625000
Hazardous Material Identification：
Packing Group：III
Hazard Level：6.1(b)
Safety Term：6.1(b)
Packing Group：III
Risk Phrases：R22
HazardClass：6.1(b)
PackingGroup：III

Hexobarbital Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	H-013-1ML	Hexobarbital	56-29-1	1.0 mg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant	1ML	273.41	2021-05-13